Cas no 62552-53-8 (Thiourea, N-hexyl-N'-tridecyl-)

• Product Name: Thiourea, N-hexyl-N'-tridecyl-
• CAS No: 62552-53-8
• MF: C₂₀H₄₂N₂S
• MW: 342.625884532928
• CID: 440544
• PubChem ID: 20322703
• Update Time: 2025-04-19

Thiourea, N-hexyl-N'-tridecyl- Chemical and Physical Properties

Names and Identifiers

• Thiourea, N-hexyl-N'-tridecyl-
• 1-hexyl-3-tridecylthiourea
• DTXSID20605233
• SCHEMBL11595092
• N-Hexyl-N'-tridecylthiourea
• 62552-53-8

• Inchi： 1S/C20H42N2S/c1-3-5-7-9-10-11-12-13-14-15-17-19-22-20(23)21-18-16-8-6-4-2/h3-19H2,1-2H3,(H2,21,22,23)
• InChI Key： XAYNKLTWVXLVLR-UHFFFAOYSA-N
• SMILES： S=C(NCCCCCC)NCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 342.30716
• Monoisotopic Mass: 342.30687052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 17
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.4
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• PSA: 24.06